{4-[(4-Allyl-2-methoxyphenoxy)methyl]phenyl}methanamine

• IUPAC Name: [4-[(2-methoxy-4-prop-2-enylphenoxy)methyl]phenyl]methanamine
• InChI: InChI=1S/C18H21NO2/c1-3-4-14-9-10-17(18(11-14)20-2)21-13-16-7-5-15(12-19)6-8-16/h3,5-11H,1,4,12-13,19H2,2H3
• InChI Key: MRWJSAAPNWRBHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC=C)OCC2=CC=C(C=C2)CN
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• CAS No.: 866039-46-5

Description

{4-[(4-Allyl-2-methoxyphenoxy)methyl]phenyl}methanamine is a chemical compound with the molecular formula C18H21NO2 and a molecular weight of 283.36 g/mol . This compound is known for its intricate molecular structure and diverse applications in scientific research.

Preparation Methods

The synthesis of {4-[(4-Allyl-2-methoxyphenoxy)methyl]phenyl}methanamine involves several steps. Typically, the synthetic route includes the reaction of 4-allyl-2-methoxyphenol with formaldehyde to form the intermediate compound, which is then reacted with 4-aminobenzylamine under controlled conditions to yield the final product . Industrial production methods often involve bulk manufacturing and custom synthesis to ensure high purity and yield .

Chemical Reactions Analysis

{4-[(4-Allyl-2-methoxyphenoxy)methyl]phenyl}methanamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the methoxy and allyl groups.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and temperature control to optimize reaction rates and yields. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

{4-[(4-Allyl-2-methoxyphenoxy)methyl]phenyl}methanamine is a versatile compound with numerous applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of {4-[(4-Allyl-2-methoxyphenoxy)methyl]phenyl}methanamine involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular signaling pathways, ultimately resulting in the observed biological effects .

Comparison with Similar Compounds

When compared to similar compounds, {4-[(4-Allyl-2-methoxyphenoxy)methyl]phenyl}methanamine stands out due to its unique structural features and diverse applications. Similar compounds include:

• 4-[(4-Allyl-2-methoxyphenoxy)methyl]benzylamine
• 4-[(4-Allyl-2-methoxyphenoxy)methyl]phenol
• 4-[(4-Allyl-2-methoxyphenoxy)methyl]aniline

These compounds share some structural similarities but differ in their functional groups and specific applications.